Lutetium vanadium tetraoxide

• CAS No.: 13568-56-4
• Molecular Formula: LuO4V-5
• Molecular Weight: 289.904
• IUPAC Name: lutetium(3+);oxygen(2-);vanadium
• InChI: InChI=1S/Lu.4O.V/q+3;4*-2
• InChI Key: QDNIWLGZKQYASH-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[V].[Lu+3]

Description

Lutetium vanadium tetraoxide is a useful research compound. Its molecular formula is LuO4V-5 and its molecular weight is 289.904. The purity is usually 95%.
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Preparation Methods

Reaction Parameters and Reactant Ratios

The most widely documented method for synthesizing Lu₂V₂O₇ involves a solid-state reaction between lutetium oxide (Lu₂O₃), vanadium trioxide (V₂O₃), and vanadium pentoxide (V₂O₅) under controlled conditions. The stoichiometric reaction proceeds as follows:

$$2 \, \text{Lu}$$2\text{O}3 + \text{V}2\text{O}3 + \text{V}2\text{O}5 \rightarrow 2 \, \text{Lu}2\text{V}2\text{O}_7

Key parameters for this reaction include:

Parameter	Value
Temperature	1400°C
Atmosphere	Argon with O₂ pressure 2×10⁻⁵ bar
Reaction Duration	Not specified (likely hours)
Reactant Purity	High-grade (>99.9%)

The reactants are thoroughly mixed and heated in a refractory crucible to ensure homogeneity. The use of vanadium trioxide and pentoxide in a 1:1 molar ratio ensures complete conversion to the pyrochlore phase, avoiding intermediate vanadate formations.

Influence of Atmospheric Conditions

The argon atmosphere minimizes oxidation of vanadium species, while the trace oxygen pressure (2×10⁻⁵ bar) stabilizes the vanadium oxidation states (V³⁺ and V⁵⁺) required for Lu₂V₂O₇ formation. Deviations in oxygen partial pressure can lead to non-stoichiometric phases, such as LuVO₃ or LuVO₄, which lack the desired pyrochlore structure.

Phase Purity and Structural Analysis

X-ray Diffraction (XRD) Characterization

Post-synthesis, X-ray diffraction confirms the pyrochlore structure (space group Fd-3m), with lattice parameters consistent with literature. Secondary phases are absent when the reaction conditions are strictly maintained, underscoring the method’s reliability.

Morphological Control

While the solid-state method yields polycrystalline powders, recent studies suggest that post-annealing at 1200°C in inert atmospheres can enhance crystallite size uniformity. However, this remains underexplored for Lu₂V₂O₇ specifically .

Q & A

Q. How does BiVO₄ compare to other vanadium oxides (e.g., V₂O₅, V₂O₃) in terms of electronic properties and stability?

• Comparative Analysis:
• V₂O₅: Wider bandgap (~2.7 eV), higher thermal stability.
• V₂O₃: Metallic conductivity, unsuitable for photocatalysis.
• Methodology: Conduct accelerated aging tests (85°C/85% RH) to assess BiVO₄’s stability against deliquescent V₂O₅ .

Disclaimer: The compound "Lutetium vanadium tetraoxide" is not explicitly discussed in the provided evidence. This FAQ instead focuses on bismuth vanadium tetraoxide (BiVO₄) , a well-studied analog with established research methodologies. Researchers are advised to verify the target compound’s nomenclature and properties.